1030420-83-7(2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine) Price
This page is the exclusive Price page for 1030420-83-7(2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine).
This page is dedicated to presenting you with the most accurate and real-time updated Price information about this important compound,thereby providing a strong basis for you when making relevant purchasing decisions and helping you understand the market Price dynamics more comprehensively and clearly.
2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine
C9H7N7
213.198779344559
MFCD11983433
4668164
2-Pyridin-4-yl1,2,4triazolo1,5-a1,3,5triazin-7-amine Price
| Related Categories | No. | Brand | Purity | Specification | Price | Update time | Buy |
|---|---|---|---|---|---|---|---|
| TRC | P226170-100mg | trc | 100mg | $ 185.00 | 03 Jun. 2022 | ||
| TRC | P226170-250mg | trc | 250mg | $ 380.00 | 03 Jun. 2022 | ||
| TRC | P226170-500mg | trc | 500mg | $ 600.00 | 03 Jun. 2022 | ||
| abcr | AB410267-500 mg | abcr | 500mg | €313.80 | 24 Apr. 2023 | ||
| abcr | AB410267-1 g | abcr | 1g | €406.00 | 24 Apr. 2023 | ||
| A2B Chem LLC | AI05809-500mg | a2bchem | >95% | 500mg | $523.00 | 20 Apr. 2024 | |
| A2B Chem LLC | AI05809-1g | a2bchem | >95% | 1g | $578.00 | 20 Apr. 2024 | |
| Ambeed | A684939-1g | ambeed | 97% | 1g | $323.0 | 26 Apr. 2024 | |
| abcr | AB410267-500mg | abcr | 95% | 500mg | €333.00 | 22 Apr. 2025 | |
| abcr | AB410267-1g | abcr | 95% | 1g | €397.00 | 22 Apr. 2025 |
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
Zouping Mingyuan Import and Export Trading Co., Ltd
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Wuhan ChemNorm Biotech Co.,Ltd.
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises
Wuhan Comings Biotechnology Co., Ltd.
Audited Supplier
Gold Member
CN Supplier
Bulk
Company nature: Private enterprises
PRIBOLAB PTE.LTD
Audited Supplier
Gold Member
CN Supplier
Reagent
Company nature: Private enterprises